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Compound of Interest

Compound Name: 2-Methoxyphenethylamine

Cat. No.: B1581544

For researchers, scientists, and drug development professionals, ensuring safe handling of
chemical compounds is paramount. This guide provides essential, inmediate safety and
logistical information for handling 2-Methoxyphenethylamine, including detailed personal
protective equipment (PPE) protocols, operational plans, and disposal procedures.

Chemical Identifier and Physical Properties:

Property Value Source

CAS Number 2045-79-6 [11[2]

Molecular Formula C9H13NO [2]

Molecular Weight 151.21 g/mol

Appearance (.:Ie.ar yellow to slightly brown 1212
liquid

Boiling Point 236-237 °C (lit.) [11[2]

Melting Point -45 °C (lit.) [1]

Flash Point > 110 °C (> 230 °F) [2][3]

Density 1.033 g/mL at 25 °C (lit.)

Hazard ldentification and Personal Protective Equipment (PPE):
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2-Methoxyphenethylamine is classified as a substance that causes severe skin burns and

eye damage.[1][2] It is crucial to use appropriate PPE to minimize exposure risks.

Recommended Personal Protective Equipment:

PPE Category

Specification

Rationale

Hand Protection

Chemical impermeable gloves
(e.g., Nitrile, Neoprene).[1][3]

To prevent skin contact which

can cause severe burns.[1][2]

Eye and Face Protection

Tightly fitting safety goggles
and a face shield (8-inch

minimum).[4]

To protect against splashes
that can cause severe eye
damage.[1][2][4]

Skin and Body Protection

A complete suit protecting
against chemicals or a lab coat

with a disposable gown.[4][5]

To prevent skin exposure and
contamination of personal

clothing.

Respiratory Protection

Use a NIOSH or European
Standard EN 149 approved
respirator when necessary,
particularly in case of vapor or

aerosol generation.[3]

To prevent irritation of the

respiratory tract.[3]

Operational and Handling Plan:

Handling:

Avoid contact with skin, eyes

Wash hands thoroughly after

Storage:

, and clothing.[1][3][6]

Do not breathe vapors or mist.[1][3]

Use non-sparking tools to prevent ignition.[1]

handling.[1][3]

Work in a well-ventilated area, preferably in a chemical fume hood.[1][6]
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o Store in a tightly closed container in a cool, dry, and well-ventilated place.[1][3][6]

» Store away from incompatible materials and foodstuff containers.[1]

e The storage area should be locked up.[1][2]

First Aid Measures:

Exposure Route

First Aid Protocol

Eye Contact

Immediately flush eyes with plenty of water for
at least 15 minutes, occasionally lifting the
upper and lower eyelids. Remove contact
lenses if present and easy to do. Continue

rinsing. Seek immediate medical attention.[1][3]

Skin Contact

Take off immediately all contaminated clothing.
Rinse skin with plenty of water and soap for at
least 15 minutes. Seek immediate medical
attention.[2][3]

Move the person to fresh air. If breathing is

difficult, give oxygen. If not breathing, give

Inhalation o o ] ) )
artificial respiration. Seek immediate medical
attention.[1][3]

Do NOT induce vomiting. Rinse mouth with
) water. Never give anything by mouth to an
Ingestion

unconscious person. Call a doctor or Poison

Control Center immediately.[1][3]

Chemical Spill and Disposal Plan:

In the event of a spill, a clear and immediate response is critical. The following workflow

outlines the necessary steps.

© 2025 BenchChem. All rights reserved.

3/6 Tech Support


https://www.chemicalbook.com/msds/2-methoxyphenethylamine.pdf
https://m.chemicalbook.com/ProductMSDSDetailCB0377724_EN.htm
https://m.chemicalbook.com/ProductMSDSDetailCB4282332_EN.htm
https://www.chemicalbook.com/msds/2-methoxyphenethylamine.pdf
https://www.chemicalbook.com/msds/2-methoxyphenethylamine.pdf
https://www.fishersci.com/store/msds?partNumber=AC182171000&countryCode=US&language=en
https://www.chemicalbook.com/msds/2-methoxyphenethylamine.pdf
https://m.chemicalbook.com/ProductMSDSDetailCB0377724_EN.htm
https://www.fishersci.com/store/msds?partNumber=AC182171000&countryCode=US&language=en
https://m.chemicalbook.com/ProductMSDSDetailCB0377724_EN.htm
https://www.chemicalbook.com/msds/2-methoxyphenethylamine.pdf
https://m.chemicalbook.com/ProductMSDSDetailCB0377724_EN.htm
https://www.chemicalbook.com/msds/2-methoxyphenethylamine.pdf
https://m.chemicalbook.com/ProductMSDSDetailCB0377724_EN.htm
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1581544?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“B“E Safety Operating Guide

Check Availability & Pricing

Chemical Spill Response Workflow for 2-Methoxyphenethylamine

Evacuate Personnel Ensure Adequate
to Safe Area Ventilation

Don Appropriate PPE
(Gloves, Goggles, Respirator, Suit)

Contain Spill with
Inert Material
(e.g., sand, dry lime)

Collect and Place in
Closed Container for Disposal

Clean Spill Area with
Soap and Water

Dispose of Waste
According to Regulations

Click to download full resolution via product page

Caption: Workflow for handling a chemical spill.

Disposal:
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Disposal must be conducted by a licensed chemical destruction plant or through controlled
incineration with flue gas scrubbing.[1]

Do not discharge into sewer systems or contaminate water, foodstuffs, feed, or seed.[1]

Containers should be triple-rinsed (or equivalent) and can then be offered for recycling or
reconditioning.[1]

Adhered or collected material from a spill should be promptly disposed of in accordance with
appropriate laws and regulations.[1]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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